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Compound of Interest

Compound Name:
5,6,7,8-Tetrahydro-1,7-

naphthyridine dihydrochloride

CAS No.: 351038-62-5

Cat. No.: B1455036

Get Quote

The landscape of medicinal chemistry is perpetually driven by the quest for novel molecular

scaffolds that offer improved potency, selectivity, and pharmacokinetic profiles. Within the vast

family of nitrogen-containing heterocycles, naphthyridines stand out for their wide spectrum of

biological activities, including antimicrobial and anticancer properties.[1][2] This guide focuses

on a specific, valuable isomer: 5,6,7,8-Tetrahydro-1,7-naphthyridine, presented here as its

dihydrochloride salt.

This molecule is a conformationally-restricted analog of the 2-(3-pyridyl)ethylamine

pharmacophore, a core structure known to interact with dopaminergic and cholinergic

receptors.[3][4] By locking the flexible ethylamine side chain into a piperidine ring, the 5,6,7,8-

tetrahydro-1,7-naphthyridine scaffold provides a rigid framework. This rigidity can enhance

binding affinity to biological targets and improve metabolic stability, making it a "drug-like"

building block for developing novel therapeutics.[3] This document serves as a technical

resource for researchers, scientists, and drug development professionals, providing a

comprehensive overview of its chemical properties, synthesis, reactivity, and safe handling.
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Core Physicochemical and Structural Properties
A thorough understanding of a molecule's fundamental properties is the bedrock of its

application in research. 5,6,7,8-Tetrahydro-1,7-naphthyridine dihydrochloride is a stable,

crystalline solid that serves as a versatile starting material.

Chemical Identity and Data
The dihydrochloride salt form enhances stability and solubility in polar solvents, which is

advantageous for reaction setup and biological screening.

Property Value Source(s)

IUPAC Name
5,6,7,8-Tetrahydro-1,7-

naphthyridine dihydrochloride
-

CAS Number 351038-62-5 [5][6]

Molecular Formula C₈H₁₂Cl₂N₂ [5][7]

Molecular Weight 207.10 g/mol [5][7]

Canonical SMILES
C1NCC2=C(C1)N=CC=C2.Cl.

Cl
-

InChI Key
WGEWXQCHLFFUGM-

UHFFFAOYSA-N
[8]

Physical Characteristics
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Property Description Source(s)

Appearance

Typically a light yellow to pale-

brown powder or crystalline

solid.

[8]*

Solubility

As a hydrochloride salt, it is

expected to be soluble in water

and polar protic solvents like

methanol and ethanol.

-

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances like

oxidizing agents. For long-term

stability, store under an inert

atmosphere.

[9][10]

Note: Appearance data is for the related 5,6,7,8-Tetrahydro-1,6-naphthyridine dihydrochloride

isomer, a similar appearance is expected.

Structural Visualization
The molecule consists of a pyridine ring fused to a piperidine ring. The dihydrochloride salt

form means that both nitrogen atoms are protonated.

Figure 1: Structure of 5,6,7,8-Tetrahydro-1,7-naphthyridine Dihydrochloride

Spectroscopic Characterization Profile
Spectroscopic analysis is essential for structure verification and purity assessment. While

specific experimental spectra for this exact compound are not readily available in public

databases, a profile can be predicted based on its structure and data from analogous

compounds.[11][12]
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Spectroscopy Expected Characteristics

¹H NMR

- Aromatic Region (δ 7.0-8.5 ppm): Three

distinct signals corresponding to the protons on

the pyridine ring. The proton adjacent to the N1

nitrogen will be the most downfield. - Aliphatic

Region (δ 2.5-4.5 ppm): Complex multiplets

corresponding to the three CH₂ groups of the

piperidine ring. Protons adjacent to the nitrogen

atoms (C5 and C8) will be shifted downfield. - N-

H Protons: Broad signals, often exchangeable

with D₂O, for the N1-H and N7-H₂ protons. Their

chemical shift can be highly variable depending

on solvent and concentration.

¹³C NMR

- Aromatic Region (δ 120-160 ppm): Five signals

for the five sp² hybridized carbons of the

pyridine ring system. - Aliphatic Region (δ 20-50

ppm): Three signals for the three sp³ hybridized

carbons of the piperidine ring.

IR Spectroscopy

- N-H Stretch: Broad bands in the 3200-3400

cm⁻¹ region, characteristic of amine salts. - C=N

and C=C Stretch: Sharp peaks in the 1500-1650

cm⁻¹ region, corresponding to the aromatic

pyridine ring. - C-H Stretch (sp³): Peaks just

below 3000 cm⁻¹, typical for the aliphatic CH₂

groups. - C-H Stretch (sp²): Peaks just above

3000 cm⁻¹, corresponding to the aromatic C-H

bonds.

Mass Spec (ESI+)

The primary ion observed would be the free

base [M+H]⁺, corresponding to the loss of the

two HCl molecules. The expected m/z would be

approximately 135.09.

This is a predictive guide. For definitive analysis, experimental data should be acquired and

compared with these expected values.[13][14]
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Synthesis and Chemical Reactivity
The utility of a scaffold is defined by its accessibility through synthesis and its versatility in

further chemical modifications.

Synthetic Pathways
Historically, the synthesis of the 5,6,7,8-tetrahydro-1,7-naphthyridine core has been

challenging, often resulting in low overall yields or difficult-to-separate mixtures of isomers.[3] A

significant improvement in the synthesis involves a five-step sequence starting from a

commercially available 3-piperidone derivative.[3][4] This approach builds the pyridine ring onto

the existing piperidine structure, offering a more controlled and higher-yielding route.

The general logic of this modern synthesis is outlined below. The causality behind this strategy

is to avoid the harsh reduction of a fully aromatic 1,7-naphthyridine, which often leads to poor

selectivity between the two rings.[3]

N-protected
3-Piperidone Derivative

Alkylation at C4
(Incorporate 3-carbon unit)

Append side chain Deprotection &
Decarboxylation

Form 1,5-dicarbonyl
equivalent Cyclodehydration

(with Hydroxylamine)
Form pyridine ring N-Debenzylation

(Hydrogenolysis)
Expose N7 amine

5,6,7,8-Tetrahydro-
1,7-naphthyridine

(as Dihydrochloride Salt)

Figure 2: Modern Synthetic Strategy Workflow

Click to download full resolution via product page

Core Reactivity and Derivatization
The structure of 5,6,7,8-tetrahydro-1,7-naphthyridine offers two primary sites for chemical

modification, providing a rich platform for library synthesis.[15]

The Aliphatic N7 Nitrogen: This secondary amine is the more basic and nucleophilic center. It

readily undergoes standard amine reactions such as:

N-Alkylation: Reaction with alkyl halides.

N-Acylation: Formation of amides with acyl chlorides or anhydrides.
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Sulfonamide Formation: Reaction with sulfonyl chlorides.

Urea/Thiourea Formation: Reaction with isocyanates or isothiocyanates.

The Pyridine Ring (N1 and C-atoms):

The N1 nitrogen is significantly less basic due to its involvement in the aromatic system. It

can be alkylated under more forcing conditions to form a quaternary pyridinium salt.

The carbon atoms of the pyridine ring are generally deactivated towards electrophilic

aromatic substitution due to the electron-withdrawing nature of the N1 nitrogen. However,

directed metallation or palladium-catalyzed cross-coupling reactions can be employed to

functionalize the ring.

The differential reactivity between N1 and N7 is the key to selective functionalization, allowing

chemists to build molecular complexity in a controlled manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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